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Compound of Interest

Compound Name: C.I. Acid Red 183

Cat. No.: B1219784 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

conducting photodegradation experiments on the azo dye C.I. Acid Red 183. The

methodologies outlined below are synthesized from various studies and are intended to serve

as a guide for researchers investigating the degradation of this and similar organic pollutants.

Introduction
C.I. Acid Red 183 is a synthetic azo dye widely used in the textile industry.[1] Due to its

complex aromatic structure, it is resistant to conventional wastewater treatment methods,

posing a significant environmental concern. Advanced Oxidation Processes (AOPs),

particularly heterogeneous photocatalysis using semiconductor materials like titanium dioxide

(TiO₂), have shown great promise in degrading such recalcitrant organic compounds into less

harmful substances.[2][3] This document details the experimental procedures for the

photocatalytic degradation of C.I. Acid Red 183.

Data Presentation: Summary of Experimental
Parameters and Efficiency
The following table summarizes the key experimental parameters and degradation efficiencies

for the photodegradation of C.I. Acid Red 18 (a closely related dye often used in studies) and
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other similar acid dyes, providing a comparative overview of different experimental conditions.

Parameter
C.I. Acid Red
18

C.I. Acid Blue
113

C.I. Acid Red
88

Reference

Photocatalyst TiO₂/Zeolite ZnO-Ag TiO₂ [4],[5]

Catalyst Dosage 0.88 g/L 0.15 g/L 1.0 - 2.0 g/L ,

Initial Dye Conc. Not Specified 40 mg/L 20 - 53 mg/L

pH 6.5 8.0 3.0 ,

Irradiation

Source
Not Specified UV Lamp UV-C ,

Reaction Time 125 min 90 min Not Specified ,

Degradation

Efficiency
96.3% ~50% >90% ,

Kinetic Model Second-order
Pseudo-first-

order
First-order ,

Experimental Protocols
Protocol 1: Photocatalytic Degradation of C.I. Acid Red
183 using TiO₂/Zeolite Nanocomposite
This protocol is based on the methodology for the degradation of C.I. Acid Red 18.

1. Materials and Reagents:

C.I. Acid Red 183 (Molecular Formula: C₁₆H₁₁ClN₄Na₂O₈S₂·xCr)

Titanium Dioxide (TiO₂) nanoparticles

Y-type Zeolite

Distilled water
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Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

2. Preparation of TiO₂/Zeolite Photocatalyst:

Suspend 5 g of Y-type zeolite in 100 mL of distilled water and stir for 1 hour.

Add 5 g of TiO₂ nanoparticles to the zeolite suspension.

Continue stirring for an additional 2 hours.

Separate the resulting precipitate by centrifugation.

Wash the precipitate with distilled water.

Dry the catalyst at 80°C for 10 hours.

Calcine the dried powder at 600°C for 2 hours in a muffle furnace.

Store the prepared photocatalyst in a desiccator.

3. Experimental Procedure:

Prepare a stock solution of C.I. Acid Red 183 in distilled water.

In a batch reactor, add the desired concentration of the photocatalyst (e.g., 0.88 g/L) to the

dye solution.

Adjust the pH of the solution to the optimal value (e.g., pH 6.5) using dilute HCl or NaOH.

Stir the suspension in the dark for a specific period (e.g., 30 minutes) to establish adsorption-

desorption equilibrium.

Irradiate the suspension with a suitable light source (e.g., UV lamp).

Collect aliquots of the suspension at regular time intervals (e.g., every 15 minutes for up to

125 minutes).

Centrifuge or filter the aliquots to remove the photocatalyst particles.
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Analyze the concentration of the remaining dye in the supernatant using a UV-Vis

spectrophotometer at the maximum absorbance wavelength of the dye (around 505 nm for

similar red dyes).

4. Data Analysis:

Calculate the degradation efficiency (%) using the following formula: Degradation Efficiency

(%) = [(C₀ - Cₜ) / C₀] x 100 Where C₀ is the initial dye concentration and Cₜ is the dye

concentration at time t.

Visualizations
Experimental Workflow for Photodegradation
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Caption: Workflow for a typical photodegradation experiment.
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Generalized Mechanism of Photocatalytic Degradation
of Azo Dyes
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Caption: Photocatalytic degradation mechanism of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1219784#photodegradation-experiments-with-c-i-
acid-red-183]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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